2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C18H22N2O6S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H22N2O6S/c1-20(12-18(21)19-14-7-5-6-8-15(14)24-2)27(22,23)13-9-10-16(25-3)17(11-13)26-4/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: YMCZONFULDRONG-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC=CC=C1OC)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide, also known as DMSMA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The exact mechanism of action of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular processes such as DNA replication and protein synthesis. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In dopamine neurons, this compound has been found to enhance dopamine release. In immune cells, this compound has been shown to modulate cytokine production and T cell activation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide in lab experiments is its potential as a therapeutic agent in various research fields. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research and development of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide. One direction is to further investigate its mechanism of action to better understand its potential therapeutic applications. Another direction is to explore its use in combination with other therapeutic agents to enhance its efficacy. Additionally, more research is needed to determine its safety and toxicity profile.

Synthesis Methods

The synthesis of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with N-(2-methoxyphenyl)acetamide in the presence of a base such as triethylamine. The resulting product is then treated with methylamine to yield this compound. This method has been reported to have a yield of around 60%.

Scientific Research Applications

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methoxyphenyl)acetamide has been shown to have potential applications in various scientific research fields such as cancer research, neuroscience, and immunology. In cancer research, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In neuroscience, this compound has been shown to enhance the release of dopamine, a neurotransmitter involved in reward and motivation, making it a potential candidate for the treatment of Parkinson's disease. In immunology, this compound has been found to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.